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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C108297 is a selective glucocorticoid receptor (GR) modulator, demonstrating both agonist and

antagonist activities in a tissue- and gene-specific manner.[1][2] It has shown potential in

preclinical studies for its ability to attenuate obesity, reduce inflammation, and modulate the

hypothalamic-pituitary-adrenal (HPA) axis without causing complete suppression.[1][3] These

application notes provide detailed protocols for the preparation and subcutaneous

administration of C108297 in a research setting, along with a summary of its mechanism of

action and dose-response data.

Physicochemical Properties and Storage
Property Value

Binding Affinity (Ki) 0.7 nM for Glucocorticoid Receptor[3]

Functional Ki 0.6 nM in GR reporter gene assay

Storage of Stock Solution
-80°C for up to 6 months; -20°C for up to 1

month
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Mechanism of Action: Selective Glucocorticoid
Receptor Modulation
C108297 acts as a selective modulator of the glucocorticoid receptor (GR). Unlike full agonists

or antagonists, its activity is context-dependent. In certain brain regions, such as the

paraventricular nucleus of the hypothalamus, it can act as an agonist, suppressing

corticotropin-releasing hormone (CRH) expression. Conversely, in the hippocampus, it can act

as an antagonist, blocking the effects of corticosterone on neurogenesis. This selectivity is

believed to be due to its unique interaction with the GR and subsequent recruitment of

downstream coregulators.
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Caption: C108297 signaling pathway.

Experimental Protocols
Preparation of C108297 for Subcutaneous Injection
Materials:

C108297 powder
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Vehicle (choose one of the options below)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Sterile syringes and needles

Vehicle Options:

Polyethylene Glycol (PEG) Formulation:

Polyethylene glycol (PEG) [As used in a dose-response study]

DMSO/PEG300/Tween-80/Saline Formulation:

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% sodium chloride)

DMSO/Corn Oil Formulation:

Dimethyl sulfoxide (DMSO)

Corn Oil

Protocol 1: Preparation in Polyethylene Glycol (as per preclinical studies)

Weigh the required amount of C108297 powder.

Dissolve the C108297 powder in polyethylene glycol to achieve the desired final

concentration (e.g., 6 mg/mL).
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Vortex thoroughly until the powder is completely dissolved. Gentle warming or sonication can

be used to aid dissolution if precipitation occurs.

Draw the solution into a sterile syringe for injection.

Protocol 2: Preparation in DMSO/PEG300/Tween-80/Saline

This protocol yields a clear solution of ≥ 2.5 mg/mL.

Prepare a stock solution of C108297 in DMSO (e.g., 25 mg/mL).

For a 1 mL final solution, add 100 µL of the DMSO stock solution to 400 µL of PEG300 and

mix thoroughly.

Add 50 µL of Tween-80 and mix again.

Add 450 µL of saline to bring the final volume to 1 mL.

Vortex until a clear solution is obtained.

Subcutaneous Injection Protocol in Mice
Materials:

Prepared C108297 solution

Sterile syringes (0.5-1 mL)

Sterile needles (25-27 gauge)

70% Isopropyl alcohol wipes

Animal restrainer (optional)

Sharps container

Procedure:
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Animal Restraint: Properly restrain the mouse to ensure its safety and the accuracy of the

injection. This can be done by scruffing the loose skin over the neck and shoulders.

Site Selection: The preferred site for subcutaneous injection is the loose skin over the dorsal

midline (scruff) or the flank.

Site Preparation: While not mandatory, the injection site can be wiped with a 70% alcohol

wipe and allowed to dry.

Injection: a. Create a "tent" of skin at the injection site by gently lifting it. b. Insert the needle,

bevel up, into the base of the skin tent at a shallow angle. c. Aspirate by pulling back slightly

on the plunger to ensure the needle is not in a blood vessel. If blood appears in the syringe

hub, withdraw the needle and select a new site. d. If no blood is aspirated, slowly depress

the plunger to inject the solution.

Withdrawal: Withdraw the needle and gently apply pressure to the injection site with a dry

gauze pad if needed. Do not rub the area.

Monitoring: Monitor the animal for any adverse reactions post-injection.

Disposal: Dispose of the syringe and needle in a designated sharps container.
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Caption: Subcutaneous injection workflow.
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Quantitative Data
Dose-Response Data in Mice
The following table summarizes the doses of C108297 used in a preclinical study and their

observed effects. The study involved once-daily subcutaneous injections for 10 consecutive

days.

Dose (mg/kg) Vehicle Key Findings

15 Polyethylene Glycol
Part of a dose-response study

to determine the optimal dose.

30 Polyethylene Glycol

Reduced corticosterone

secretion at 30 and 60 minutes

following restraint stress.

60
Not specified in this study, but

used in others

Significantly decreased

immobility in the forced swim

test.

80 Polyethylene Glycol
Part of a dose-response study

to determine the optimal dose.

Effects on Corticosterone Levels
Treatment with C108297 has been shown to normalize baseline corticosterone levels in a

mouse model of status epilepticus.

Treatment Group Effect on Baseline Corticosterone

Vehicle Elevated levels post-status epilepticus

C108297 (30 mg/kg) Normalized to control levels

Conclusion
This document provides a comprehensive guide for the subcutaneous administration of

C108297 in a research setting. Adherence to these protocols will ensure consistent and
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reproducible results in preclinical studies investigating the therapeutic potential of this selective

glucocorticoid receptor modulator. Researchers should always follow institution-specific animal

care and use guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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